Cas no 80311-71-3 ((6-phenyl-3-(phenylsulfonyl)-2,3,4,7-tetrahydro-1H-azepine ))

• Product name: (6-phenyl-3-(phenylsulfonyl)-2,3,4,7-tetrahydro-1H-azepine )
• CAS No: 80311-71-3
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396
• CID: 985431
• PubChem ID: 337500

(6-phenyl-3-(phenylsulfonyl)-2,3,4,7-tetrahydro-1H-azepine ) Chemical and Physical Properties

Names and Identifiers

• (6-phenyl-3-(phenylsulfonyl)-2,3,4,7-tetrahydro-1H-azepine )
• 3-(benzenesulfonyl)-6-phenyl-2,3,4,7-tetrahydro-1H-azepine
• DTXSID40320173
• NSC355507
• 80311-71-3
• NSC-355507

• Inchi： InChI=1S/C18H19NO2S/c20-22(21,17-9-5-2-6-10-17)18-12-11-16(13-19-14-18)15-7-3-1-4-8-15/h1-11,18-19H,12-14H2
• InChI Key： KHHDTYHXDGUHRH-UHFFFAOYSA-N
• SMILES： C1C=C(CNCC1S(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų